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Compound of Interest

Compound Name: Noscapine Hydrochloride

Cat. No.: B1662299 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Noscapine hydrochloride is the salt form of noscapine, a phthalideisoquinoline alkaloid

derived from the opium poppy, Papaver somniferum.[1] While traditionally used as an

antitussive (cough suppressant), recent research has highlighted its potential as an anti-cancer

agent.[2] Noscapine exerts its effects by modulating microtubule dynamics, which leads to cell

cycle arrest and apoptosis in cancerous cells.[2][3] It has also been shown to inhibit the NF-κB

signaling pathway, sensitizing leukemic cells to chemotherapeutic agents.[4] Accurate and

consistent preparation of noscapine hydrochloride stock solutions is critical for obtaining

reliable and reproducible results in both in vitro and in vivo experiments.

This document provides a detailed protocol for the preparation, storage, and handling of

noscapine hydrochloride stock solutions for experimental use.

Physicochemical Properties and Safety Data
A thorough understanding of the physicochemical properties of noscapine hydrochloride is

essential for proper handling and solution preparation.

Table 1: Physicochemical Properties of Noscapine Hydrochloride
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Property Value Reference

Chemical Formula C₂₂H₂₃NO₇·HCl [5]

Molecular Weight 449.88 g/mol [5]

Appearance
Colorless or white crystalline

powder
[6]

Melting Point
~200-223 °C (with

decomposition)
[7][8]

Solubility

    Water Freely soluble (50 mg/mL) [6][8][9]

    DMSO
Soluble (125 mg/mL, may

require ultrasound)
[9]

    Ethanol (96%) Freely soluble [8]

    0.1 N HCl Soluble (used as a diluent) [10]

Safety Precautions:

Noscapine hydrochloride is harmful if swallowed.[7][11] It is essential to handle the

compound in a well-ventilated area and wear appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses.[5][12] Avoid creating dust when handling the

solid form.[12] For detailed safety information, always refer to the substance's Safety Data

Sheet (SDS).[5][7][11][12][13][14][15]

Protocol for Preparation of Noscapine
Hydrochloride Stock Solution
This protocol provides a step-by-step guide for preparing a 10 mM stock solution in Dimethyl

Sulfoxide (DMSO). This concentration is a common starting point for further dilutions in cell

culture media or other aqueous buffers for various assays.

Materials:
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Noscapine hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Optional: Water bath or sonicator

Procedure:

Pre-weighing Preparation: Before handling the powder, ensure you are wearing the

appropriate PPE. Use a calibrated analytical balance in a chemical fume hood or on a bench

with minimal air currents to accurately weigh the required amount of noscapine
hydrochloride.

Calculation: To prepare a 10 mM stock solution, use the following calculation:

Mass (mg) = Desired Volume (mL) × 10 mM × 449.88 ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 1 mL × 10 mmol/L × 449.88 mg/mmol / 1000 = 4.5 mg

Dissolution:

Carefully transfer the weighed noscapine hydrochloride powder into a sterile tube.

Add the calculated volume of DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a water bath (not exceeding 37°C) or brief sonication can aid in dissolution if needed.[9]

Visually inspect the solution to ensure there are no undissolved particulates.
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Sterilization (Optional but Recommended for Cell Culture): If the stock solution is intended

for cell-based assays, it is advisable to sterilize it by passing it through a 0.22 µm syringe

filter into a new sterile tube. This step helps to prevent microbial contamination of cell

cultures.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[9]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[9] Protect from light.[12]

Table 2: Recommended Storage Conditions

Storage Temperature Duration Notes

-20°C Up to 1 month Sealed, protected from light.[9]

-80°C Up to 6 months Sealed, protected from light.[9]

Experimental Workflow and Signaling Pathways
The prepared noscapine hydrochloride stock solution can be utilized in a variety of

experimental workflows. A typical workflow for an in vitro cell viability assay is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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